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Compound of Interest

Compound Name: 4-Bromothiazole-2-carbonitrile

Cat. No.: B580486 Get Quote

In-Depth Technical Guide: 4-Bromothiazole-2-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 4-Bromothiazole-2-
carbonitrile, a heterocyclic compound of interest in medicinal chemistry and materials science.

The information is presented to support research and development activities.

Physicochemical Properties
The fundamental molecular characteristics of 4-Bromothiazole-2-carbonitrile are summarized

below. These data are critical for stoichiometric calculations, analytical method development,

and interpretation of experimental results.
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Property Value

Chemical Formula C4HBrN2S[1][2]

Molecular Weight 189.03 g/mol [1][2]

IUPAC Name 4-bromo-1,3-thiazole-2-carbonitrile[1]

CAS Number 1017781-52-0[1][2]

Synonyms

4-Bromo-1,3-thiazole-2-carbonitrile, 4-Bromo-2-

thiazolecarbonitrile, 4-Bromo-2-cyanothiazole[1]

[2]

Molecular Structure and Properties Relationship
The chemical structure of a compound dictates its physical and chemical properties. The

following diagram illustrates the direct relationship between the identity of 4-Bromothiazole-2-
carbonitrile and its key molecular descriptors.
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Core Properties of 4-Bromothiazole-2-carbonitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.americanelements.com/1017781-52-0-4-bromothiazole-2-carbonitrile
https://chemdad.com/index.php?c=article&id=68314
https://www.benchchem.com/product/b580486#4-bromothiazole-2-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b580486#4-bromothiazole-2-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b580486#4-bromothiazole-2-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b580486#4-bromothiazole-2-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b580486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

